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Compound of Interest

Compound Name: Cadusafos

Cat. No.: B021734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Cadusafos in various solvents. The information is compiled from various scientific sources to

support research, development, and analytical activities involving this organophosphate

nematicide.

Solubility of Cadusafos
Cadusafos exhibits a range of solubilities in different solvents, a critical factor for formulation

development, environmental fate assessment, and analytical method design.

Table 1: Solubility of Cadusafos in Various Solvents at 25 °C
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Solvent Solubility (g/kg) Solubility (mg/L) Classification

Water 0.245 245 Moderate

n-Heptane 125 125,000 High

o-Xylene Miscible - Miscible

Acetone Miscible - Miscible

Ethyl Acetate Miscible - Miscible

1,2-Dichloroethane Miscible - Miscible

Methanol > 250 > 250,000 High

Acetonitrile Miscible - Miscible

Dichloromethane Miscible - Miscible

Toluene Miscible - Miscible

Isopropanol Miscible - Miscible

Data sourced from evaluations by the JMPR and PubChem.

Stability of Cadusafos
The stability of Cadusafos is influenced by several environmental factors, including pH, light,

and temperature. Understanding its degradation is crucial for predicting its persistence and

potential impact.

Table 2: Stability of Cadusafos under Different Conditions
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Condition Parameter Value Reference

Hydrolysis
Half-life at pH 5 & 7

(25 °C)
Stable Witkonton, 1986

Half-life at pH 9 (25

°C)
179 days Witkonton, 1986

Photolysis
Half-life in deionized

water
174 days Tullman, 1988

Half-life with 1%

acetone
115 days Tullman, 1988

Half-life under UV

rays (254nm)
7.33 hours Eissa, F. I. et al.

Half-life in sunlight 5.79 hours Eissa, F. I. et al.

Thermal

Decomposition

Decomposition

Temperature
208 °C Kikta, 2007

Soil Degradation Half-life (aerobic) 11-62 days -

Degradation Pathway of Cadusafos
The metabolism of Cadusafos proceeds primarily through the cleavage of the thio-(sec-butyl)

group. This initial step leads to the formation of two main metabolites: sec-butyl mercaptan and

O-ethyl-S-(2-butyl) phosphorothioic acid (OSPA). These intermediates are then further

degraded into a variety of other compounds. The major metabolites are hydroxysulfones,

followed by phosphorothioic acids and sulfonic acids, which can then form conjugates.
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Caption: Metabolic degradation pathway of Cadusafos.

Experimental Protocols
Detailed experimental protocols are essential for the replication and validation of scientific

findings.

4.1. Solubility Determination

While specific standardized methods like the shake-flask or saturation method are commonly

employed, the cited references do not provide exhaustive details. A general approach for

determining the solubility of a compound like Cadusafos would involve:

Preparation of Saturated Solution: Excess Cadusafos is added to the solvent of interest in a

sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient

period to ensure equilibrium is reached.

Phase Separation: The undissolved Cadusafos is separated from the saturated solution by

centrifugation or filtration.

Quantification: The concentration of Cadusafos in the clear supernatant or filtrate is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).
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4.2. Stability Studies

4.2.1. Hydrolysis Study

Buffer Preparation: Aqueous buffer solutions are prepared at pH 5, 7, and 9.

Sample Preparation: A known concentration of Cadusafos is added to each buffer solution in

sterile, sealed containers.

Incubation: The samples are incubated in the dark at a constant temperature (e.g., 25 °C).

Sampling and Analysis: Aliquots are withdrawn at predetermined time intervals and analyzed

by HPLC or GC to determine the remaining concentration of Cadusafos.

Data Analysis: The degradation rate and half-life are calculated from the concentration

versus time data.

4.2.2. Photostability Study

Sample Preparation: A solution of Cadusafos in a relevant solvent (e.g., deionized water) is

prepared.

Light Exposure: The solution is exposed to a controlled light source, such as a xenon lamp or

natural sunlight. Control samples are kept in the dark at the same temperature.

Sampling and Analysis: Samples are collected at various time points and the concentration

of Cadusafos is measured.

Data Analysis: The photodegradation rate and half-life are determined by comparing the

degradation in the light-exposed samples to the dark controls.
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Caption: General experimental workflow for stability testing.

To cite this document: BenchChem. [A Technical Guide to the Solubility and Stability of
Cadusafos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021734#solubility-and-stability-of-cadusafos-in-
different-solvents]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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